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Compound of Interest

Compound Name: Ceftazidime pentahydrate

Cat. No.: B7887694 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of Ceftazidime pentahydrate, a common

cephalosporin antibiotic in research and development. Adherence to these procedural steps will

minimize risk and ensure operational integrity.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Ceftazidime pentahydrate, a complete barrier against potential exposure is

critical. The following personal protective equipment is mandatory:

Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166, or a

face shield for more extensive protection.[1][2]

Skin Protection: Chemical-resistant gloves are required. Always inspect gloves for integrity

before use and employ proper glove removal techniques to avoid skin contact.[1][2] A lab

coat or full protective suit should be worn to prevent contamination of personal clothing.[3]

Respiratory Protection: In situations where dust or aerosols may be generated, or if

ventilation is inadequate, a NIOSH-approved respirator is necessary.[4][5][6] For brief or low-

level exposure, a respiratory filter device may be sufficient; however, for intensive or

prolonged exposure, a self-contained breathing apparatus is recommended.[7]
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Operational Plan: Safe Handling from Receipt to Use
A systematic approach to handling Ceftazidime pentahydrate ensures minimal exposure and

maintains the integrity of the compound.

Receiving and Storage: Upon receipt, inspect the container for any damage or leaks. Store

in a cool, dry, and well-ventilated area, away from incompatible materials such as strong

oxidizing agents, strong acids, and peroxides.[4][8] Keep containers tightly sealed when not

in use.[9]

Preparation and Use:

Handle the compound in a designated area, such as a chemical fume hood, to minimize

inhalation of dust.[5]

Avoid the formation of dust and aerosols.[2]

Use dedicated equipment and utensils.

Wash hands thoroughly after handling, even if gloves were worn.[2]

Do not eat, drink, or smoke in the handling area.[9]

Spill Management:

Minor Spills: For dry spills, carefully sweep or vacuum the material, avoiding dust

generation, and place it in a sealed container for disposal.[2][9]

Major Spills: Evacuate the area and alert emergency responders. Wear a self-contained

breathing apparatus and chemical protective clothing during cleanup.[3] Prevent the

spilled material from entering drains or waterways.[3][9]

First Aid: Immediate Response to Exposure
In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, holding the eyelids open. Seek

immediate medical attention.[1][3][4]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If skin irritation or a rash occurs, get

medical advice.[1][3]

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][3]

Ingestion

Clean the mouth with water and drink plenty of

water afterward. Do not induce vomiting. Seek

immediate medical attention.[3][4]

Disposal Plan: Responsible Waste Management
Proper disposal of Ceftazidime pentahydrate and its containers is essential to prevent

environmental contamination and comply with regulations.

Waste Material: Dispose of waste in accordance with all applicable local, state, and federal

regulations.[9] This may involve incineration in a licensed facility or burial in a licensed

landfill.[9]

Contaminated Packaging: Decontaminate empty containers. Puncture containers to prevent

reuse and dispose of them according to official regulations.[9]

Quantitative Data
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Parameter Value

Sodium Content
Approximately 52mg (2.26mmol) per 1g vial of

Ceftazidime.[10]

Approximately 104mg (4.52mmol) per 2g vial of

Ceftazidime.[10]

Approximately 54 mg (2.3 mEq) per gram of

ceftazidime activity.[11][12]

Note: Occupational exposure limits for Ceftazidime pentahydrate have not been established.

[1][2]
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Caption: Workflow for the safe handling, emergency response, and disposal of Ceftazidime
pentahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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